7-Chlorobenzo[d]isoxazole

• IUPAC Name: 7-chloro-1,2-benzoxazole
• InChI: InChI=1S/C7H4ClNO/c8-6-3-1-2-5-4-9-10-7(5)6/h1-4H
• InChI Key: VHGOUWQHPVPFHI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)Cl)ON=C2
• Molecular Formula: C7H4ClNO
• Molecular Weight: 153.56 g/mol
• CAS No.: 65685-54-3

Description

7-Chlorobenzo[d]isoxazole is a useful research compound. Its molecular formula is C7H4ClNO and its molecular weight is 153.56 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

7-Chlorobenzo[d]isoxazole derivatives have been synthesized for various applications, primarily in medicinal and materials science research. For instance, Eryılmaz et al. (2016) synthesized a compound related to this compound, demonstrating its synthesis and characterization through spectroscopic analysis and quantum chemical calculations. This research underscores the compound's potential in chemical analysis and material characterization (Eryılmaz et al., 2016).

Biological Activities and Applications

• Antimicrobial Activity : Certain derivatives of this compound exhibit notable antimicrobial properties. For example, Lavanya et al. (2014) synthesized a class of compounds that demonstrated pronounced antimicrobial activity, showcasing the potential of these compounds in developing new antimicrobial agents (Lavanya et al., 2014).

• Antiviral Properties : Isoxazole derivatives, including those related to this compound, have shown effectiveness against various viruses. Chen et al. (2010) synthesized derivatives that possessed certain anti-tobacco mosaic virus activity, highlighting their potential in antiviral research (Chen et al., 2010).

Material Science and Photophysical Properties

• Brito et al. (2018) explored the synthesis of a novel isoxazole derivative, focusing on its structural and photophysical properties for potential applications in electronic materials. This research indicates the utility of this compound derivatives in materials science, particularly in the development of photovoltaic devices (Brito et al., 2018).

Agricultural Applications

• Isoxazole derivatives, including those related to this compound, have been used in agriculture as herbicides and insecticides. Lin et al. (2003) discussed the degradation of an isoxazole herbicide by hypochlorite in tap water, demonstrating its relevance in agricultural contexts (Lin et al., 2003).